Cas no 886493-91-0 (N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide)

• Product Name: N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide
• CAS No: 886493-91-0
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5039197
• Update Time: 2025-11-04

N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide
• N-(7-(5-Methylfuran-2-carbonyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• Inchi： 1S/C16H15NO5/c1-9-3-4-13(22-9)16(19)11-7-14-15(21-6-5-20-14)8-12(11)17-10(2)18/h3-4,7-8H,5-6H2,1-2H3,(H,17,18)
• InChI Key： BLPBBJDDVJTQGY-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(C(C3=CC=C(C)O3)=O)=CC1=2)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8

N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide Security Information

• Storage Condition：(BD598183)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide

Research Brief on N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide (CAS: 886493-91-0)

N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide (CAS: 886493-91-0) is a synthetic compound with potential applications in the field of medicinal chemistry and drug discovery. Recent studies have focused on its structural characteristics, biological activity, and possible therapeutic uses. This research brief synthesizes the latest findings related to this compound, providing insights into its molecular mechanisms, pharmacological properties, and future research directions.

The compound features a benzodioxin core fused with a furan-2-carbonyl moiety and an acetamide substituent, which contributes to its unique chemical and biological profile. Recent in vitro studies suggest that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for further investigation in anti-inflammatory drug development. Computational docking studies have also highlighted its potential binding affinity for specific protein targets, though experimental validation is still ongoing.

One of the key challenges in studying this compound is its limited solubility in aqueous media, which has prompted researchers to explore formulation strategies such as nanoparticle encapsulation or prodrug derivatization. Preliminary pharmacokinetic data indicate moderate bioavailability, with further optimization required to improve its drug-like properties. Recent patent filings suggest growing commercial interest in derivatives of this compound, particularly for applications in neurodegenerative and metabolic disorders.

Future research directions for this compound include detailed structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as investigations into its potential off-target effects and toxicity. The combination of computational modeling and high-throughput screening approaches may accelerate the development of more potent analogs with improved therapeutic indices. Collaborative efforts between academic and industrial researchers are expected to play a crucial role in advancing this compound toward preclinical evaluation.

In conclusion, N-[7-(5-Methyl-furan-2-carbonyl)-2,3-dihydro-benzo[1,4]dioxin-6-yl]-acetamide represents an interesting chemical scaffold with untapped therapeutic potential. While current research is still in early stages, the compound's unique structural features and preliminary biological data warrant further investigation. Continued exploration of this molecule may yield valuable insights for the development of novel small-molecule therapeutics in various disease areas.